Cas no 26039-34-9 (1-Chloro-2-(pentafluorosulfuranyloxy) ethane)

• Product Name: 1-Chloro-2-(pentafluorosulfuranyloxy) ethane
• CAS No: 26039-34-9
• MF: C₂H₄ClF₅OS
• MW: 206.562576293945
• MDL: MFCD13194115
• CID: 2855419
• Update Time: 2025-05-20

1-Chloro-2-(pentafluorosulfuranyloxy) ethane Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(pentafluorosulfuranyloxy) ethane

• MDL： MFCD13194115
• Inchi： 1S/C2H4ClF5OS/c3-1-2-9-10(4,5,6,7)8/h1-2H2
• InChI Key： KNAVTGAJQKHZAS-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])([H])OS(F)(F)(F)(F)F

Additional information on 1-Chloro-2-(pentafluorosulfuranyloxy) ethane

Introduction to 1-Chloro-2-(pentafluorosulfuranyloxy) ethane (CAS No: 26039-34-9)

1-Chloro-2-(pentafluorosulfuranyloxy) ethane, with the chemical formula C₂ClF₅O, is a fluorinated ether compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both chloro and pentafluorosulfuranyloxy functional groups, which endow it with unique reactivity and potential applications in drug development and material science. The CAS number 26039-34-9 uniquely identifies this substance, distinguishing it from other compounds with similar structural features.

The structure of 1-Chloro-2-(pentafluorosulfuranyloxy) ethane features a two-carbon chain where one carbon is attached to a chlorine atom and the other to a pentafluorosulfuranyloxy group. The pentafluorosulfuranyloxy moiety, which consists of a sulfur atom bonded to five fluorine atoms, contributes to the compound's high electronegativity and electron-withdrawing effects. These properties make it a valuable intermediate in organic synthesis, particularly in the preparation of more complex fluorinated molecules.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets. 1-Chloro-2-(pentafluorosulfuranyloxy) ethane is no exception and has been explored in various research contexts. One notable area of investigation is its role as a building block in the synthesis of pharmaceutical intermediates. Fluorinated ethers are known to improve the pharmacokinetic properties of drugs, making them more suitable for therapeutic applications. For instance, studies have demonstrated that incorporating fluorine atoms into drug molecules can increase their bioavailability and resistance to enzymatic degradation.

Recent advancements in medicinal chemistry have highlighted the utility of 1-Chloro-2-(pentafluorosulfuranyloxy) ethane in the development of anticancer agents. The electron-withdrawing nature of the pentafluorosulfuranyloxy group can influence the electronic properties of adjacent functional groups, thereby modulating the reactivity and binding interactions of drug candidates. Researchers have reported its use in generating novel scaffolds that exhibit promising antitumor activity. These findings underscore the importance of fluorinated ethers as versatile tools in drug discovery.

The synthesis of 1-Chloro-2-(pentafluorosulfuranyloxy) ethane typically involves multi-step reactions that require careful control of reaction conditions. Common methodologies include nucleophilic substitution reactions where halogenated precursors are transformed into the desired fluorinated ether through fluorination or displacement reactions. The presence of both chlorine and fluorine atoms provides multiple pathways for functionalization, allowing chemists to tailor the compound's properties for specific applications.

In addition to its pharmaceutical applications, 1-Chloro-2-(pentafluorosulfuranyloxy) ethane has shown potential in material science. Fluorinated ethers are known for their low surface tension and high thermal stability, making them useful as solvents or additives in various industrial processes. For example, they have been employed in the formulation of high-performance coatings and adhesives where their ability to enhance material properties is highly beneficial.

From a chemical biology perspective, understanding the reactivity and interactions of compounds like 1-Chloro-2-(pentafluorosulfuranyloxy) ethane can provide insights into cellular processes and disease mechanisms. Fluorine atoms can serve as probes in biochemical assays, allowing researchers to track metabolic pathways or identify key enzymes involved in drug metabolism. This information is crucial for developing targeted therapies with improved efficacy and reduced side effects.

The growing body of research on 1-Chloro-2-(pentafluorosulfuranyloxy) ethane underscores its significance as a versatile chemical entity. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge, further expanding its role in pharmaceuticals, materials science, and beyond. The combination of its unique structural features and reactivity makes it an invaluable asset for researchers seeking innovative solutions in their respective fields.